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Compound of Interest

Compound Name: 3-(1-Piperidyl)benzylamine

Cat. No.: B071352 Get Quote

For Immediate Reference: Treat 3-(1-Piperidyl)benzylamine as a hazardous chemical. Proper

disposal is crucial for laboratory safety and environmental protection.

Researchers and drug development professionals must handle the disposal of 3-(1-
Piperidyl)benzylamine with stringent safety protocols to mitigate risks and ensure regulatory

compliance. In the absence of a specific Safety Data Sheet (SDS) for this compound, guidance

is derived from the safety data of the structurally related and hazardous chemical,

Benzylamine. This document outlines the necessary procedures for the safe and compliant

disposal of 3-(1-Piperidyl)benzylamine in a laboratory setting.

Hazard Profile and Safety Summary
Based on the hazard profile of Benzylamine, 3-(1-Piperidyl)benzylamine should be

considered a hazardous substance. Key hazards are expected to include:

Combustible Liquid: May form explosive mixtures with air upon intense heating.[1]

Toxicity: Harmful if swallowed or in contact with skin.[1]

Corrosivity: Causes severe skin burns and eye damage.[1]

Environmental Hazard: Harmful to aquatic life.[1]

Strict adherence to safety precautions is therefore paramount during the handling and disposal

process.
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Quantitative Data Summary
The following table summarizes key quantitative data for Benzylamine, which should be used

as a conservative reference for handling 3-(1-Piperidyl)benzylamine.

Parameter Value Reference

Boiling Point 184 - 185 °C / 363 - 365 °F [1]

Melting Point 10 °C / 50 °F [1]

Flash Point 72 °C / 161.6 °F (closed cup) [2]

Density 0.981 g/cm³ at 25 °C / 77 °F [1]

pH
11.4 (100 g/l aqueous solution,

20 °C)
[3]

Lower Explosion Limit 0.7 vol % [3]

Upper Explosion Limit 8.2 vol % [2]

Experimental Protocols: Disposal Procedure
The following step-by-step methodology must be followed for the proper disposal of 3-(1-
Piperidyl)benzylamine.

1. Risk Assessment and Preparation:

Review all available safety information for Benzylamine as a proxy.

Ensure a designated, properly labeled hazardous waste container is readily accessible. The

label must clearly state "Hazardous Waste" and include the chemical name.

The waste container must be kept in a well-ventilated area, away from heat and sources of

ignition.[1][2]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including:
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Safety goggles with side shields or a face shield.[1][3]

Chemical-resistant gloves (e.g., FKM - fluoro rubber).[3]

A lab coat or other protective clothing to prevent skin contact.[1][2]

If there is a risk of generating aerosols or if working outside a fume hood, use appropriate

respiratory protection (e.g., a respirator with an organic vapor cartridge).[3]

3. Waste Collection:

Carefully transfer any waste containing 3-(1-Piperidyl)benzylamine, including contaminated

consumables (e.g., pipette tips, weighing paper), into the designated hazardous waste

container.

Avoid mixing with incompatible wastes, such as strong oxidizing agents and acids.[2]

4. Spill Management:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1][2]

Contain the spill using an inert, liquid-absorbent, and neutralizing material (e.g., Chemizorb®

OH⁻).[1]

Carefully collect the absorbed material and place it into the hazardous waste container.

Clean the spill area thoroughly.

5. Decontamination:

Thoroughly decontaminate any non-disposable equipment that has come into contact with

the chemical. Use an appropriate solvent followed by soap and water.

Dispose of any contaminated cleaning materials as hazardous waste.

6. Final Disposal:
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Securely seal the hazardous waste container.

Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not let the product enter drains.

[1]

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-(1-
Piperidyl)benzylamine.
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Proper Disposal Workflow for 3-(1-Piperidyl)benzylamine
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Caption: Logical flow for the safe disposal of 3-(1-Piperidyl)benzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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